Journal Name:International Journal of Ventilation
Journal ISSN:1473-3315
IF:2.306
Journal Website:http://www.tandfonline.com/toc/tjov20/current
Year of Origin:0
Publisher:Taylor and Francis Ltd.
Number of Articles Per Year:18
Publishing Cycle:
OA or Not:Not
International Journal of Ventilation ( IF 2.306 ) Pub Date: 2023-06-17 , DOI:
10.1016/j.coelec.2023.101342
The electronic conductivity of the electrocatalyst for electrochemical water splitting reaction is critical as it involves the necessary step of charge carrier transport through the electrocatalyst. In this perspective, we have highlighted the importance of the electronic conductivity of electrocatalysts for the water splitting reaction based on recent experimental and theoretical evidence. The electronic conductivity is a crucial electronic property that directly impacts charge transport and plays a vital role in ensuring the practical effectiveness of electrocatalysts for real-world applications. We have also discussed how direct measurement (ex-situ) of electronic conductivity of the bulk electrocatalysts does not remain relevant when the catalyst gets restructured in actual electrolysis condition and can even change into a new phase (in-situ). Here, we have given our reasoned opinion about the need to model surface structures during charge transport calculations and the possibility of using several theories as well as the well-established non-equilibrium Green function (NEGF) formalism coupled with DFT for calculating the electronic conductivity of the electrocatalysts. We have discussed some recent relevant publications in which NEGF formalism has been used for current-voltage (I-V) calculation.
International Journal of Ventilation ( IF 2.306 ) Pub Date: 2023-05-14 , DOI:
10.1016/j.coelec.2023.101310
Ion soft landing (SL) is a preparative mass spectrometry approach that enables deposition of mass- and charge-selected gaseous ions onto surfaces with controlled kinetic energy. The unique capabilities of SL provide an opportunity to populate electrode–electrolyte interfaces (EEIs) with well-defined intact electroactive ions of known composition, thereby facilitating the characterization of their intrinsic electrochemical properties. In this perspective, we describe the SL technique and discuss how it may be used to study the effect of the charge state, stoichiometry, and composition of large redox active molecules and clusters on their electron transfer kinetics. SL has enabled the characterization of redox-active species that cannot be purified and examined using conventional bulk-phase separation and deposition approaches. Furthermore, precise control over the deposition process provides an opportunity to prepare and characterize well-defined EEIs relevant to energy storage and conversion, catalysis, and sensing.
International Journal of Ventilation ( IF 2.306 ) Pub Date: 2023-04-06 , DOI:
10.1016/j.coelec.2023.101290
The development of controlled “Smart” drug release systems is one of the leading directions of modern biomedicine. Electrochemically triggered payload release has a number of advantages as a fast and well-controlled approach. However, it has serious drawbacks for practical application as the integration of the electrodes into living organisms is an inconvenient and non-perspective idea in general. In this point of view, the closest to the practical applications in biological systems seem to be release systems based on electrochemically generated local pH-change-stimulated payload release. This electrochemical system could be transformed/adapted into an enzymatic-based one which instead of electrodes could be controlled by immobilized pH-changing enzymes. The actuator-enzymes immobilized into/onto pH-sensitive biocompatible micropolymers loaded with drugs would be really prospective for biomedical application.In this mini-review, we are focusing on recently described insights in electrochemically triggered pH-sensitive (bio)macromolecules release discussing their drawbacks or/and advantages as well as a prospective for biomedical applications.
International Journal of Ventilation ( IF 2.306 ) Pub Date: 2023-06-04 , DOI:
10.1016/j.coelec.2023.101318
This short review describes our efforts to apply scanning tunneling microscopy and atomic force microscopy to provide an understanding of the mechanism of phospholipid bilayer formation at a gold electrode surface. We also show that these scanning probe microscopies provide unique information concerning the insertion and aggregation of antibiotic peptides and the mechanism of amyloid peptide aggregation at model biological membranes. We demonstrate that the electrochemical techniques such as electrochemical impedance spectroscopy and infrared reflection spectroscopy could be conveniently used in these systems to acquire complementary molecular level information concerning the membrane structure and properties of biomolecules embedded or adsorbed at the membrane surface. This information has strong relevance for the development of biosensors.
International Journal of Ventilation ( IF 2.306 ) Pub Date: 2023-04-10 , DOI:
10.1016/j.coelec.2023.101296
Designing efficient, stable, and low-cost oxygen evolution reaction (OER) electrocatalysts is topical in promoting the application of proton exchange membrane water electrolysis (PEMWE). Iridium (Ir)-based catalysts are the catalysts of choice to date; nevertheless, their high price and scarcity have greatly hampered the widespread utilization of the PEMWE technique. Ruthenium (Ru), at higher earth abundance and lower price, possesses superior catalytic activity to Ir; yet, it is prone to dissolution nature results in inferior stability that cannot be implemented in practical device. In this mini-review, we summarized the recent progress in strategies toward enhancing the activity and stability of Ru-based electrocatalysts, with the correlations between the modification strategies, catalytic activities, and reaction mechanism summarized. Finally, the challenges and opportunities of Ru-based electrocatalysts are discussed.
International Journal of Ventilation ( IF 2.306 ) Pub Date: 2023-06-20 , DOI:
10.1016/j.coelec.2023.101339
A reduction reaction is half an overall electrochemical process and hydrogen evolution reaction (HER) is the simplest electrocatalytic reduction reaction. Beyond hydrogen, other reduction reactions are more complex with species involved, products formed, and selectivity typically changes as a function of catalyst and potential. This work seeks to provide a combined view on electrocatalytic CO2/CO reduction, NOx reduction and N2 reduction which are all reduction reactions in competition with HER. The thermodynamics of the reactions are compared together with selectivity predictive schemes for aqueous conditions. Recent experimental results are discussed for the three reduction reactions from a predictive theoretical catalytic mindset, which indicate that dissociation mechanisms have entered electrocatalysis for certain catalytic systems at ambient conditions.
International Journal of Ventilation ( IF 2.306 ) Pub Date: 2023-06-01 , DOI:
10.1016/j.coelec.2023.101321
Influence of global warming and climate change caused by the increase of atmospheric CO2 concentration have become more distinct in recent years. There are worldwide efforts for CO2 mitigation, often categorized into carbon capture, utilization, and storage. However, large hurdles in energetics are creating demands for technological breakthroughs. Herein, we review the research progresses in combining CO2 capture and utilization processes, by electrochemical reduction of CO2 directly in the captured media. In the first part, CO2 electroreduction in amine-based sorbents, potentially targeting the point source capture, are covered with the strategies to enhance the performance in terms of energy efficiency and selectivity. Then, regarding the direct air capture of CO2 by using alkaline sorbents, advances in reduction of bicarbonate and carbonate are discussed together with the electrochemical systems design and developments.
International Journal of Ventilation ( IF 2.306 ) Pub Date: 2023-07-20 , DOI:
10.1016/j.coelec.2023.101355
SERS spectroscopy is a versatile tool for studying surface phenomena under electrochemical or photoelectrochemical conditions. Due to the recent advancements in optical filter technology, the frequency range covered by a conventional single-stage Raman spectrometer has been extended into the terahertz (THz) or far-infrared (FIR) range. Although low-frequency vibrational peaks often suffer from a strong background continuum observed in a measured SERS spectrum, the use of a density of states format of the spectrum allows us to analyze such vibrational modes. Because external vibrations lying in the THz range are sensitive to molecular mass of adsorbates, the frequency-extended SERS provides complementary mass information as well as chemical information from the same sample simultaneously and non-destructively, which can help our understanding of heterogeneous reactions at the molecular scale.
International Journal of Ventilation ( IF 2.306 ) Pub Date: 2023-04-21 , DOI:
10.1016/j.coelec.2023.101304
Developing hydrogen economy significantly relies on water electrolyzers and fuel cells, where electrocatalysts towards the oxygen evolution reaction (OER) and oxygen reduction reaction (ORR) play pivotal roles. For generating unusual catalyst species and preventing detrimental catalyst degradations, manipulating catalyst reconstructions is gaining intensive interest. This work reviews current understandings and modulations of reconstructions of representative OER/ORR electrocatalysts for water electrolyzers and fuel cells, covering platinum group metal- (PGM) based and PGM-free ones. By rigorously discussing the most recent progress, we distinguished catalyst reconstruction from self-optimization or electrochemical activation, and emphasized that (engineered) reconstruction does not necessarily yield improved catalytic performance. More importantly, we highlighted the strategy of rationally designing the physicochemical properties of catalysts and managing the electrochemical conditions to achieve superior control of catalyst reconstructions. Through discussing the advances, challenges, and perspectives, this work contributes to rationally reconstructing oxygen catalysts by managing their reconstructions for high-performance hydrogen energy applications.
International Journal of Ventilation ( IF 2.306 ) Pub Date: 2023-04-21 , DOI:
10.1016/j.coelec.2023.101306
Electrochemists have long been dedicated to heuristically analyzing electrochemical data with meticulous visual inspection and striving to deterministically assign reaction mechanisms. We contend that machine learning (ML) offers a new approach of mechanistic analysis with high data throughput and minimal human intervention. In this perspective, we propose that the deployment of ML in electrochemistry will enable a probability-driven mechanistic analysis amid the inevitable mechanistic ambiguity. We will discuss examples of ML deployment in electroanalysis, enlist current challenges for experimentalists, and discuss ML's prospects in molecular electroanalysis. We hope such a discussion will promote and advance ML-aided mechanistic deciphering for electrochemical systems in the long run.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术4区 | CONSTRUCTION & BUILDING TECHNOLOGY 结构与建筑技术4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
11.60 | 14 | Science Citation Index Expanded | Not |
Submission Guidelines
- Journal Submission Website
- http://www.edmgr.com/tjov/default.aspx